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Oxalyl Fluoride: Core Properties

For researchers, understanding the fundamental properties of a compound is the first step in designing

separation and purification protocols. The following table summarizes key data for oxalyl fluoride.

Property Value

Chemical Formula C₂F₂O₂ [1]

Molar Mass 94.017 g/mol [1]

Boiling Point 26.6 °C (79.9 °F; 299.8 K) [1]

Melting Point -3 °C (27 °F; 270 K) [1]

Common Synthesis Method Reaction of oxalyl chloride with sodium fluoride [2] [1]

Common Challenges & Troubleshooting

Based on the synthesis method and physical properties, here are potential issues and general guidance.
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Issue Possible Cause Guidance

Low
Product
Yield

Incomplete reaction or
incorrect fluoride particle

size.

Ensure use of finely divided sodium fluoride (≤10μm) in
an aprotic solvent at recommended temperatures (-10°C
to 50°C) [2].

Product
Purity

Co-distillation of volatile

impurities or unreacted
starting materials.

The primary purification technique is fractional
distillation or precise low-temperature distillation,
taking advantage of the compound's low boiling point [1].

Handling
and Safety

Incorrect storage leading to
decomposition or safety

hazards.

No specific storage data found. Apply general best
practices for volatile and reactive organofluorine

compounds: use sealed systems, proper PPE, and work
in a well-ventilated fume hood.

General Purification Workflow

The typical workflow for producing and isolating oxalyl fluoride involves synthesis, isolation, and

purification, with distillation being the most critical step.
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Reaction Mixture
(Oxalyl fluoride, solvent, salts)

Initial Isolation
(Remove solids via filtration)

Step 1

Crude Distillation
(Separate from high-boiling solvent)

Step 2

Fractional Distillation
(Purify from other volatiles)

Step 3
(Core Step)

Final Verification
(NMR, IR, Boiling point)

Step 4

Pure Oxalyl Fluoride

Click to download full resolution via product page

Expert Recommendations for Researchers

Analytical Verification: Consult historical spectroscopic data for purity confirmation. The infrared and

Raman spectra of oxalyl fluoride have been fully assigned [3], and its 13C NMR satellites have been

analyzed [4].
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Handling Highly Reactive Reagents: The synthesis of oxalyl fluoride involves handling oxalyl

chloride, which is toxic and prone to releasing gas during reactions [5]. Always conduct a thorough
hazard analysis before starting experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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